Cas no 2679933-68-5 ((3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid)

• Product Name: (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid
• CAS No: 2679933-68-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5935354
• PubChem ID: 165936876
• Update Time: 2025-08-05

(3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272423
• (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid
• 2679933-68-5

• Inchi： 1S/C9H15NO4/c1-3-7-4-14-5-8(9(12)13)10(7)6(2)11/h7-8H,3-5H2,1-2H3,(H,12,13)/t7-,8-/m0/s1
• InChI Key： JXQLPYPISYYSMK-YUMQZZPRSA-N
• SMILES： O1C[C@@H](C(=O)O)N(C(C)=O)[C@@H](CC)C1

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid

Professional Introduction to (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic Acid (CAS No. 2679933-68-5)

(3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid, identified by the CAS number 2679933-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique stereochemical configuration and functional groups, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The stereochemistry of (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid is a critical aspect of its molecular architecture. The presence of the (3S,5S) configuration suggests a specific three-dimensional arrangement of atoms, which can influence its interactions with biological targets. This precise stereochemical control is often essential in pharmaceuticals, as it can significantly impact the efficacy and selectivity of a drug molecule. Recent studies have highlighted the importance of stereospecificity in the development of morpholine-based drugs, which are known for their potential in treating various therapeutic conditions.

In the realm of medicinal chemistry, the acetyl and carboxylic acid functional groups in (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid contribute to its versatility. The acetyl group can serve as a point of modification for further derivatization, allowing chemists to explore different pharmacophores. Meanwhile, the carboxylic acid group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. These features make the compound an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid with various biological targets. These studies have revealed potential applications in areas such as pain management, anti-inflammatory therapies, and central nervous system disorders. The compound's ability to modulate neurotransmitter activity has been particularly intriguing, prompting further investigation into its pharmacological properties.

The synthesis of (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol during the synthesis process requires advanced methodologies such as asymmetric catalysis and chiral resolution techniques. However, recent innovations in synthetic chemistry have made it increasingly feasible to produce this compound with high enantiomeric purity. These advancements have opened doors for large-scale production and preclinical studies.

Preclinical studies have begun to shed light on the pharmacokinetic and pharmacodynamic properties of (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid. Initial findings suggest that the compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are favorable for developing it into a viable drug candidate. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at tested doses, although further extensive studies are warranted to fully assess its safety profile.

The potential applications of (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in combination therapies, where it could synergize with other drugs to enhance therapeutic outcomes. Furthermore, its structural features make it a promising candidate for developing next-generation biologics and targeted therapies. The growing interest in morpholine derivatives underscores their significance in modern drug discovery.

In conclusion, (3S,5S)-4-acetyl-5-ethylmorpholine-3-carboxylic acid (CAS No. 2679933-68-5) represents a fascinating compound with substantial potential in pharmaceutical research. Its unique stereochemistry, functional groups, and promising preclinical data position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in future medical advancements.